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Compound of Interest

Compound Name: 2-Myristyldistearin

Cat. No.: B1219593

An In-depth Technical Guide to 2-Myristyldistearin

This guide provides a comprehensive overview of the physicochemical properties of 2-
Myristyldistearin, tailored for researchers, scientists, and professionals in drug development.

Section 1: Core Properties of 2-Myristyldistearin

2-Myristyldistearin, a triacylglycerol containing myristic acid and stearic acid, is a molecule of
interest in various research and development applications.[1] This section summarizes its
fundamental chemical identifiers and properties.

Quantitative Data Summary

For clarity and ease of comparison, the core quantitative data for 2-Myristyldistearin are
presented in the table below.

Property Value

CAS Number 57396-99-3
Molecular Weight 835.37 g/mol
Molecular Formula Cs3H10206

Data sourced from MedchemExpress.com[1]
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Further sections of this technical guide would typically include detailed experimental protocols
and discussions of relevant signaling pathways. However, publicly available information on
specific, detailed experimental methodologies and established signaling pathways directly
involving 2-Myristyldistearin is limited.

To illustrate the expected format for such a guide, the following sections provide a generalized
experimental workflow and a hypothetical signaling pathway diagram, as requested.

Section 2: Generalized Experimental Workflow

The following diagram illustrates a general workflow for studying the effects of a lipid compound
like 2-Myristyldistearin in a cell-based assay.
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Caption: A generalized workflow for in vitro analysis of 2-Myristyldistearin.

Section 3: Hypothetical Sighaling Pathway

This diagram represents a hypothetical signaling pathway that could be modulated by a lipid
molecule. This is a generalized representation and not based on specific experimental data for
2-Myristyldistearin.
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Caption: A hypothetical signaling cascade involving a lipid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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